Cas no 2248383-95-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(tert-butylsulfamoyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(tert-butylsulfamoyl)acetate
• CAS No: 2248383-95-9
• MF: C₁₄H₁₆N₂O₆S
• MW: 340.351642608643
• CID: 5980521
• PubChem ID: 165728907
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(tert-butylsulfamoyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248383-95-9
• EN300-6515266
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(tert-butylsulfamoyl)acetate

• Inchi： 1S/C14H16N2O6S/c1-14(2,3)15-23(20,21)8-11(17)22-16-12(18)9-6-4-5-7-10(9)13(16)19/h4-7,15H,8H2,1-3H3
• InChI Key： OJPHMPKBFMVBHL-UHFFFAOYSA-N
• SMILES： S(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 340.07290741g/mol
• Monoisotopic Mass: 340.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(tert-butylsulfamoyl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(tert-butylsulfamoyl)acetate (CAS No. 2248383-95-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(tert-butylsulfamoyl)acetate, identified by its CAS number 2248383-95-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the isoindole derivatives family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both a 1,3-dioxo moiety and a tert-butylsulfamoyl group in its molecular structure endows it with unique chemical properties that make it a promising candidate for further exploration in medicinal chemistry.

The 1,3-dioxo functional group, also known as a diketone or alpha-ketoester moiety, is a key feature that contributes to the reactivity and potential applications of this compound. This structural unit is frequently encountered in natural products and pharmaceutical intermediates, often serving as a scaffold for bioactive molecules. The tert-butylsulfamoyl group, on the other hand, introduces a sulfonamide moiety with enhanced metabolic stability and solubility characteristics. Such modifications are strategically employed to improve the pharmacokinetic properties of drug candidates.

In recent years, there has been growing interest in isoindole derivatives due to their potential therapeutic applications. Studies have demonstrated that isoindole scaffolds can exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The specific arrangement of functional groups within these molecules allows for fine-tuning of their pharmacological profiles, making them valuable tools for drug discovery.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(tert-butylsulfamoyl)acetate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the 1,3-dioxo group typically involves condensation reactions between ketones or aldehydes, while the attachment of the tert-butylsulfamoyl group necessitates sulfonation and subsequent substitution reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity in the synthesis of this compound.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The combination of the 1,3-dioxo and tert-butylsulfamoyl groups provides multiple sites for further functionalization, allowing chemists to design molecules with tailored biological activities. For instance, modifications at the nitrogen atom of the isoindole ring could lead to novel bioisosteres with enhanced binding affinity to biological targets.

Recent research has highlighted the importance of sulfonamide derivatives in medicinal chemistry. Sulfonamides are known for their ability to modulate enzyme activity and receptor binding through hydrogen bonding interactions. The presence of the tert-butylsulfamoyl group in this compound enhances its solubility in both aqueous and organic solvents, facilitating its use in various biochemical assays and drug formulation processes.

The pharmacological potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(tert-butylsulfamoyl)acetate has been explored in several preclinical studies. Initial investigations have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. These findings align with the broader interest in developing small-molecule inhibitors that can modulate immune responses without significant side effects.

The structural features of this compound also make it an attractive candidate for computational studies. Molecular modeling techniques can be used to predict how it interacts with biological targets such as proteins and nucleic acids. Such simulations provide valuable insights into its potential mechanism of action and help guide further optimization efforts.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(tert-butylsulfamoyl)acetate (CAS No. 2248383-95-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a versatile scaffold for drug discovery efforts aimed at addressing various diseases. As research in this area continues to progress,this compound is likely to play an important role in the development of next-generation pharmaceuticals.